4-{1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonyl}-1-(prop-2-yn-1-yl)piperidine

• IUPAC Name: (1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone
• InChI: InChI=1S/C22H25N3O/c1-2-12-23-14-10-19(11-15-23)22(26)25-17-16-24-13-6-9-20(24)21(25)18-7-4-3-5-8-18/h1,3-9,13,19,21H,10-12,14-17H2
• InChI Key: WMXFECGRABBTPT-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)N2CCN3C=CC=C3C2C4=CC=CC=C4
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

The compound “4-{1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonyl}-1-(prop-2-yn-1-yl)piperidine” is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives involves various methods, including cyclization, ring annulation, cycloaddition, and direct C-H arylation. The specific synthetic route for “this compound” is not explicitly mentioned in the available literature.

Future Directions

The future directions for research on “4-{1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbonyl}-1-(prop-2-yn-1-yl)piperidine” and similar compounds could involve further exploration of their biological activities and mechanisms of action. Additionally, more research could be conducted on the synthesis methods and structure-activity relationships of pyrrolopyrazine derivatives.